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Compound of Interest

Compound Name: GLPG-3221

Cat. No.: B12423781 Get Quote

Disclaimer: As an investigational compound, a specific Safety Data Sheet (SDS) with detailed

disposal instructions for GLPG-3221 is not publicly available. The following procedures are

based on general best practices for the disposal of hazardous chemical waste in a laboratory

setting. All procedures must be conducted in strict accordance with local, state, and federal

regulations. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) office for final guidance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling GLPG-3221, ensuring the safe management and

disposal of this compound. Adherence to these protocols is critical for laboratory safety,

environmental protection, and regulatory compliance.

Quantitative Data
The following table summarizes the computed properties for GLPG-3221.

Property Value Source

Molecular Formula C₃₀H₃₇F₃N₂O₆ PubChem[1]

Molecular Weight 578.6 g/mol PubChem[1]

Exact Mass 578.26037139 Da PubChem[1]
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Experimental Protocols
Protocol: Decontamination of Non-Disposable Glassware and Equipment

This protocol outlines the steps for decontaminating laboratory equipment that has come into

contact with GLPG-3221.

Initial Rinse: Immediately after use, rinse all glassware and equipment with a suitable

organic solvent in which GLPG-3221 is soluble. This should be performed in a chemical

fume hood. Collect the rinsate as hazardous waste.

Secondary Wash: Wash the rinsed equipment with a laboratory-grade detergent and hot

water.

Final Rinse: Thoroughly rinse the equipment with deionized water.

Drying: Allow the equipment to air dry completely or use a laboratory oven if appropriate.

Verification (Optional): If required by institutional protocols for highly potent compounds, a

surface wipe test may be performed to ensure complete decontamination before returning

the equipment to general use.

Disposal Procedures
The proper disposal of GLPG-3221 requires segregation of waste streams and adherence to

hazardous waste regulations.

Personal Protective Equipment (PPE): Before initiating any disposal procedures, it is

mandatory to wear appropriate PPE, including but not limited to:

Safety goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

All handling of solid GLPG-3221 and concentrated solutions should be performed in a certified

chemical fume hood to prevent inhalation of aerosols.
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Waste Stream Segregation:

Establish three distinct waste streams for the disposal of materials contaminated with GLPG-
3221:

Solid Waste: Includes contaminated gloves, pipette tips, vials, and any other non-sharp solid

materials.

Liquid Waste: Encompasses unused or expired solutions of GLPG-3221 and solvent

rinsates.

Sharps Waste: Consists of needles, syringes, or any other contaminated items capable of

puncturing the skin.

Step-by-Step Disposal Protocols:

1. Solid Waste Disposal (Contaminated Materials):

Collection: Place all non-sharp solid waste that has been in contact with GLPG-3221 into a

designated, leak-proof hazardous waste container.

Labeling: Clearly label the container as "Hazardous Waste - Pharmaceutical" and specify the

contents, including "GLPG-3221."

Storage: Keep the container sealed when not in use and store it in a designated satellite

accumulation area (SAA) until collection by EHS personnel.

2. Liquid Waste Disposal:

Collection: Collect all liquid waste containing GLPG-3221, including rinsates from equipment

decontamination, in a compatible, sealed, and shatter-resistant container.

Labeling: The container must be labeled "Hazardous Waste" and clearly identify all

constituents by percentage (e.g., "GLPG-3221 in DMSO," "Methanol rinsate").

Storage: Store the liquid waste container in secondary containment within a designated SAA

to prevent spills.
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3. Sharps Disposal:

Immediate Disposal: Dispose of all sharps contaminated with GLPG-3221 immediately after

use.

Container: Use a designated, puncture-resistant, and leak-proof sharps container.

Labeling: The sharps container must be clearly labeled with the biohazard symbol and as

containing pharmaceutical waste.

Closure: Do not overfill sharps containers. Seal them when they are approximately three-

quarters full and arrange for disposal according to institutional guidelines.

Spill Management:

In the event of a spill:

Evacuate and cordon off the affected area.

If trained and safe to do so, absorb the spill with an inert, dry material such as vermiculite or

sand.

Using non-sparking tools, collect the absorbed material and place it in a sealed, labeled

container for hazardous solid waste.

Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as

hazardous waste.

Report the incident to your supervisor and EHS office.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of GLPG-3221
waste.
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Caption: Disposal workflow for GLPG-3221 from generation to EHS pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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